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Compound of Interest

Compound Name: Sophocarpine monohydrate

Cat. No.: B7980214

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and dissolution of
Sophocarpine monohydrate for use in in vitro cell culture experiments. The information is
intended to guide researchers in accurately preparing this compound for the investigation of its
biological activities.

Sophocarpine, a quinolizidine alkaloid derived from the genus Sophora, has garnered
significant interest for its diverse pharmacological properties.[1] It has been shown to possess
antiviral, immunomodulatory, anti-inflammatory, and anti-cancer activities.[1][2] In cell culture
models, Sophocarpine has been demonstrated to inhibit the production of inflammatory
cytokines such as TNF-a and IL-6, and to block HERG K+ channels.[3] Furthermore, it has
been shown to induce autophagy and regulate the PTEN/PI3K/AKT signaling pathway in
gastric cancer cell lines.[4]

Data Presentation: Solubility of Sophocarpine

Proper dissolution is critical for ensuring the accuracy and reproducibility of experimental
results. The following table summarizes the solubility of Sophocarpine in various solvents. It is
important to use fresh, anhydrous solvents, as the presence of moisture can reduce the
solubility of the compound, particularly in DMSO.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7980214?utm_src=pdf-interest
https://www.benchchem.com/product/b7980214?utm_src=pdf-body
https://www.biosynth.com/p/VFA57244/145572-44-7-sophocarpine-monohydrate
https://www.biosynth.com/p/VFA57244/145572-44-7-sophocarpine-monohydrate
https://www.caymanchem.com/product/29598/sophocarpine
https://www.selleckchem.com/products/Sophocarpine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092382/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Solvent Solubility (mg/mL) Molar Concentration (mM)
DMSO 49 198.9

Ethanol 49 198.9

Water 6 24.3

Note: The molecular weight of Sophocarpine is 246.35 g/mol . The molecular weight of
Sophocarpine monohydrate is 264.36 g/mol . The molar concentrations in the table are
calculated based on the molecular weight of Sophocarpine.

Experimental Protocols
Preparation of a High-Concentration Stock Solution

This protocol describes the preparation of a 50 mM stock solution of Sophocarpine
monohydrate in DMSO.

Materials:

e Sophocarpine monohydrate (MW: 264.36 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Sterile, filtered pipette tips

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination of the stock solution.
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e Weighing: Accurately weigh 13.22 mg of Sophocarpine monohydrate powder and transfer
it to a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Sophocarpine
monohydrate.

e Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid
excessive heat.

 Sterilization: The DMSO stock solution is considered sterile if prepared from a sterile powder
and sterile solvent under aseptic conditions. Filtration is generally not recommended for
high-concentration DMSO stocks as it may lead to precipitation or loss of compound on the
filter membrane.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the high-concentration stock solution to the desired final
concentration in cell culture medium.

Materials:
e 50 mM Sophocarpine monohydrate stock solution in DMSO

e Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and
antibiotics)

o Sterile conical tubes or multi-well plates
» Sterile, filtered pipette tips

Procedure:
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e Thawing: Thaw a single aliquot of the 50 mM Sophocarpine monohydrate stock solution at
room temperature.

 Dilution Calculation: Calculate the volume of stock solution required to achieve the desired
final concentration in your cell culture experiment. For example, to prepare 1 mL of a 100 uM
working solution:

o V1 (Volume of stock) x M1 (Concentration of stock) = V2 (Final volume) x M2 (Final
concentration)

o V1 x 50,000 uM = 1000 pL x 100 pM
o V1 =(1000 pL x 100 uM) / 50,000 pM = 2 uL

» Serial Dilution (Recommended): To ensure accurate dosing, especially for low final
concentrations, it is recommended to perform a serial dilution.

o Intermediate Dilution: First, dilute the 50 mM stock solution 1:10 in sterile cell culture
medium to create a 5 mM intermediate stock. (e.g., 2 pL of 50 mM stock + 18 pL of
medium).

o Final Dilution: Then, use the intermediate stock to prepare the final working concentration.
For a 100 uM final concentration in 1 mL of medium, add 20 pL of the 5 mM intermediate
stock to 980 L of pre-warmed complete cell culture medium.

e Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the treated samples. In the
example above, the final DMSO concentration would be 0.2%.

o Application to Cells: Mix the working solution gently by pipetting and then add it to your cell
cultures. Ensure even distribution of the compound within the culture vessel.

Visualizations
Signaling Pathway

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7980214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sophocarpine's Effect on PTEN/PISK/AKT Pathway
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Caption: Sophocarpine's regulation of the PTEN/PI3K/AKT pathway.

Experimental Workflow
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Workflow for Sophocarpine Monohydrate Preparation
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Caption: Preparation and use of Sophocarpine in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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